1-Methyl-5-amino-1H-benzimidazole-2-butanoic acid ethyl ester
Overview
Description
1-Methyl-5-amino-1H-benzimidazole-2-butanoic Acid Ethyl Ester is a bendamustine intermediate . It has a molecular weight of 261.32 and a molecular formula of C14H19N3O2 .
Synthesis Analysis
In the synthesis process, 50 g of 1-methyl-5-nitro-1H-benzimidazole-2-butyric acid ethyl ester is added to a hydrogenation reaction kettle along with 2.5 g of 5% palladium/carbon, 1.3 L of methanol, and 475 ml of ethyl acetate . The hydrogen pressure is controlled at 0.1 - 0.2 MPa, and the reaction solution is allowed to react for 15 hours at 25 °C . The reaction endpoint is monitored using TLC . The filtrate is collected by decompression filtering the fluid at 35 °C . After drying the filtrate under reduced pressure, 75 ml of ethyl acetate is added, and the mixture is stirred for 0.5 hours at 70 °C . The mixture is then stirred for 0.5 hours at 5 °C, allowed to crystallize for 2 hours at 5 °C, and then filtered . The filter cake is washed with acetic acid ethyl ester and dried under decompression for 5 hours at 50 °C to yield 35 g of 1-Methyl-5-amino-1H-benzimidazole-2-butanoic acid ethyl ester, with a yield of 77.8% .Molecular Structure Analysis
The molecular structure of 1-Methyl-5-amino-1H-benzimidazole-2-butanoic Acid Ethyl Ester is represented by the formula C14H19N3O2 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of 1-Methyl-5-amino-1H-benzimidazole-2-butanoic Acid Ethyl Ester include a hydrogenation reaction .Physical And Chemical Properties Analysis
1-Methyl-5-amino-1H-benzimidazole-2-butanoic Acid Ethyl Ester has a melting point of 130-135°C and a predicted boiling point of 471.6±25.0 °C . Its predicted density is 1.21±0.1 g/cm3 . It is slightly soluble in chloroform and ethyl acetate . It is stored under inert gas (nitrogen or Argon) at 2–8 °C .Scientific Research Applications
Intermediate in Bendamustine Synthesis
This compound is known to be an intermediate in the synthesis of Bendamustine , a drug used in cancer treatment. Bendamustine is an anticancer drug used in chemotherapy .
Research Use
The compound is often used in research settings . While the specific research applications can vary widely, it’s clear that this compound plays a role in the development and testing of new chemical reactions and processes .
Heterocyclic Building Blocks
This compound is part of the class of heterocyclic building blocks, specifically aromatic heterocycles . These types of compounds are key components in a variety of functional molecules used in everyday applications .
Synthesis of Imidazoles
The compound is part of the imidazole group, and recent advances in the regiocontrolled synthesis of substituted imidazoles highlight their importance . These heterocycles are key components to functional molecules that are used in a variety of everyday applications .
Pharmaceutical Testing
This compound is used as a high-quality reference standard for pharmaceutical testing . It helps ensure the quality and safety of pharmaceutical products .
Chemical Properties Study
The compound’s chemical properties, such as its solubility and melting point, are often studied for various applications . For example, it’s soluble in Dichloromethane, Ethyl Acetate, and Methanol .
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of the compound “1-Methyl-5-amino-1H-benzimidazole-2-butanoic acid ethyl ester” are currently unknown. The compound is a bendamustine intermediate , suggesting it may have similar targets to bendamustine, which is known to interact with DNA and RNA synthesis processes .
Mode of Action
As an intermediate of bendamustine, it may share similar mechanisms, such as alkylating dna and rna, leading to dna strand breaks and apoptosis .
Biochemical Pathways
Given its structural similarity to bendamustine, it may affect pathways related to dna replication and rna transcription .
Pharmacokinetics
Some properties can be inferred from its chemical structure :
- Absorption : The compound is likely absorbed in the gastrointestinal tract due to its small molecular weight (261.32 g/mol) .
- Distribution : The compound may distribute widely in the body due to its lipophilic nature .
- Metabolism : The compound is likely metabolized in the liver, although the specific enzymes involved are not known .
- Excretion : The compound is likely excreted in the urine and feces .
Result of Action
As an intermediate of bendamustine, it may induce dna damage and trigger apoptosis .
Action Environment
The compound’s action, efficacy, and stability may be influenced by various environmental factors. For instance, its stability may be affected by temperature and light exposure . Its efficacy may also be influenced by the pH of the environment, as well as the presence of other substances that could interact with the compound .
properties
IUPAC Name |
ethyl 4-(5-amino-1-methylbenzimidazol-2-yl)butanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2/c1-3-19-14(18)6-4-5-13-16-11-9-10(15)7-8-12(11)17(13)2/h7-9H,3-6,15H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUMGOLYNZBZPKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCC1=NC2=C(N1C)C=CC(=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20652641 |
Source
|
| Record name | Ethyl 4-(5-amino-1-methyl-1H-benzimidazol-2-yl)butanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20652641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
261.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3543-73-5 |
Source
|
| Record name | Ethyl 5-amino-1-methyl-1H-benzimidazole-2-butanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3543-73-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-(5-amino-1-methyl-1H-benzimidazol-2-yl)butanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20652641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ethyl 4-(5-amino-1-methyl-1H-1,3-benzodiazol-2-yl)butanoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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